Cas no 898759-57-4 (1,3-Dioxolane,2-[(4-fluoro-2-methylphenyl)methyl]-)

• Product Name: 1,3-Dioxolane,2-[(4-fluoro-2-methylphenyl)methyl]-
• CAS No: 898759-57-4
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• MDL: MFCD08064173
• CID: 715144
• PubChem ID: 24727781
• Update Time: 2025-04-19

1,3-Dioxolane,2-[(4-fluoro-2-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-[(4-fluoro-2-methylphenyl)methyl]-
• 2-[(4-fluoro-2-methylphenyl)methyl]-1,3-dioxolane
• 4-Fluoro-2-methyl (1,3-dioxolan-2-ylmethyl)benzene
• MFCD08064173
• 2-(4-Fluoro-2-methylbenzyl)-1,3-dioxolane
• 4-fluoro-2-methyl(1,3-dioxolan-2-ylmethyl)benzene
• DTXSID90645883
• AKOS006287412
• A915873
• 898759-57-4

• MDL： MFCD08064173
• Inchi： 1S/C11H13FO2/c1-8-6-10(12)3-2-9(8)7-11-13-4-5-14-11/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： QPJFTCJHVNTXTE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CC1OCCO1

Computed Properties

• Exact Mass: 196.09000
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 273.4°C at 760 mmHg
• Flash Point: 126.5°C
• Refractive Index: 1.513
• PSA: 18.46000
• LogP: 2.04950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes